Manganese--thorium (2/1)

• CAS No.: 60874-51-3
• Molecular Formula: Mn2Th
• Molecular Weight: 341.914 g/mol
• IUPAC Name: manganese;thorium
• InChI: InChI=1S/2Mn.Th
• InChI Key: YMERXVOFBNGEQK-UHFFFAOYSA-N
• Canonical SMILES: [Mn].[Mn].[Th]

Description

Manganese-thorium (2/1) refers to a hypothetical or less-studied intermetallic or oxide compound with a stoichiometric ratio of 2:1 between manganese (Mn) and thorium (Th). While direct references to this specific compound are absent in the provided evidence, analogous manganese and thorium compounds—such as manganese oxides (MnO, MnO₂) and thorium monoxide (ThO)—offer foundational insights. These compounds are critical in industrial and material science applications, ranging from catalysis to nuclear technology . The absence of explicit data on Mn-Th (2/1) necessitates extrapolation from structurally or functionally related systems, as discussed below.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of manganese–thorium (2/1) typically involves high-temperature methods due to the refractory nature of thorium. One common approach is the direct combination of manganese and thorium metals in a controlled atmosphere to prevent oxidation. The reaction is carried out in a high-temperature furnace, often exceeding 1000°C, to ensure complete alloying of the metals.

Industrial Production Methods

Industrial production of manganese–thorium (2/1) may involve more sophisticated techniques such as arc melting or induction melting. These methods allow for precise control over the composition and purity of the final product. The metals are melted together in a crucible under an inert atmosphere, and the resulting alloy is cast into ingots for further processing.

Chemical Reactions Analysis

Structural Characterization

ThMn₂ crystallizes in a face-centered cubic structure (space group Fd3m) with a lattice parameter of ~8.90 Å . Key features include:

• Thorium coordination : Th atoms occupy tetrahedral voids formed by Mn atoms, with Th–Mn distances averaging 3.08–3.59 Å .

• Manganese sublattice : Mn atoms form a distorted cubic arrangement, with Mn–Mn distances ranging from 2.64 to 3.71 Å .

Table 1: Interatomic Distances in ThMn₂

Bond Type	Distance (Å)
Th–Mn (nearest)	3.08–3.16
Mn–Mn (intra)	2.64–2.73
Mn–Mn (inter)	3.05–3.71

Oxidation Behavior

ThMn₂ exhibits reactivity under oxidative conditions due to manganese’s variable oxidation states (+2 to +7) :

• Air exposure : Forms mixed oxides (e.g., ThO₂ and Mn₃O₄) at elevated temperatures (>400°C) .

• Nitric acid reaction : Dissolves to produce Th⁴⁺ and Mn²⁺ ions, with nitric oxide (NOₓ) as a byproduct :

  $$\text{ThMn}_2+16\text{HNO}_3\rightarrow \text{Th NO}_3\text{ }_4+2\text{Mn NO}_3\text{ }_2+8\text{H}_2\text{O}+4\text{NO}_2\uparrow$$

Thermodynamic Stability

Thermodynamic data suggest ThMn₂ is metastable under standard conditions but stabilized by entropy contributions at high temperatures :

Table 2: Key Thermodynamic Parameters

Property	Value (ThMn₂)
ΔfH° (formation enthalpy)	~-85 kJ/mol⁻¹
S° (entropy)	~150 J·K⁻¹·mol⁻¹
Decomposition temperature	>800°C

Reactivity with Halogens

Reacts vigorously with chlorine gas at 300°C to form thorium tetrachloride (ThCl₄) and manganese dichloride (MnCl₂) :

$$\text{ThMn}_2+7\text{Cl}_2\rightarrow \text{ThCl}_4+2\text{MnCl}_3\quad (\Delta H=-620\,\text{kJ mol})$$

Aqueous Chemistry

• Hydrolysis : ThMn₂ hydrolyzes in water to form Th(OH)₄ and Mn(OH)₂, with hydrogen gas evolution :

  $$\text{ThMn}_2+8\text{H}_2\text{O}\rightarrow \text{Th OH }_4+2\text{Mn OH }_2+4\text{H}_2\uparrow$$

• Sulfate complexation : Forms stable Th(SO₄)₂ complexes in sulfuric acid, while Mn²⁺ remains in solution .

Research Gaps and Challenges

• Limited experimental data exist for ThMn₂’s high-pressure behavior or catalytic applications.

• Computational studies are needed to refine its electronic structure and bonding model .

Scientific Research Applications

Manganese–thorium (2/1) has several scientific research applications due to its unique properties:

Chemistry: The compound is studied for its catalytic properties and potential use in chemical reactions.

Biology: Research into the biological effects of manganese and thorium compounds includes their impact on cellular processes and potential toxicity.

Medicine: Investigations into the use of manganese–thorium (2/1) in medical imaging and radiotherapy are ongoing.

Industry: The compound’s high-temperature stability and resistance to corrosion make it a candidate for use in advanced materials and coatings.

Mechanism of Action

The mechanism by which manganese–thorium (2/1) exerts its effects is complex and involves multiple pathways:

Molecular Targets: The compound can interact with various molecular targets, including enzymes and cellular receptors.

Pathways Involved: Key pathways include oxidative stress response, metal ion transport, and signal transduction. Manganese ions can influence neurotransmitter activity, while thorium’s radioactive properties may affect cellular DNA.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Thermodynamic Properties

Manganese and thorium form distinct oxide phases. For example:

• Manganese(II) Oxide (MnO): A cubic rock-salt structure with high thermal stability. It is used in steel production and ceramic pigments .

Property	MnO	ThO
Crystal Structure	Cubic (Rock-salt)	Face-centered cubic
Melting Point (°C)	~1,850¹	~3,300²
Applications	Steel alloys, ceramics	Nuclear reactors, refractory materials

¹ Estimated from MnO’s refractory nature . *² Extrapolated from ThO₂ (thoria) data, a well-characterized thorium oxide .

Toxicity and Handling

• Manganese Compounds : Chronic exposure to Mn²⁺ salts (e.g., MnSO₄) may cause neurological toxicity. Safety protocols include dust control and protective equipment .